Cas no 63452-56-2 (4-(Aminomethyl)benzene-1,3-diol)

• Product Name: 4-(Aminomethyl)benzene-1,3-diol
• CAS No: 63452-56-2
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD13186287
• CID: 830644
• PubChem ID: 124993
• Update Time: 2025-04-19

4-(Aminomethyl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2,4-dihydroxybenzylamine
• 4-(Aminomethyl)benzene-1,3-diol hydrochloride
• 4-(aminomethyl)-1,3-Benzenediol
• 4-(Aminomethyl)benzene-1,3-diol
• 4-(aminomethyl)-1,3-benzenediol(SALTDATA: HCl)
• AKOS000129667
• STL429769
• ALBB-014856
• BJJYHNCUAZNAOP-UHFFFAOYSA-N
• SB75462
• DTXSID70212875
• SCHEMBL633312
• 63452-56-2
• 1,3-benzenediol, 4-(aminomethyl)-, hydrochloride
• 1,3-Benzenediol, 4-(aminomethyl)-
• EN300-255088
• DTXCID00135366
• dioxybenzylamine

• MDL： MFCD13186287
• Inchi： 1S/C7H9NO2/c8-4-5-1-2-6(9)3-7(5)10/h1-3,9-10H,4,8H2
• InChI Key： BJJYHNCUAZNAOP-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CN)O

Computed Properties

• Exact Mass: 139.06300
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.309
• PSA: 66.48000
• LogP: 1.25680

4-(Aminomethyl)benzene-1,3-diol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols